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Compound of Interest

Compound Name: Berenil

Cat. No.: B12357598

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of diminazene aceturate, a well-established antitrypanosomal agent with expanding
therapeutic indications. This document is intended to serve as a resource for researchers,
scientists, and professionals involved in drug development, offering detailed data, experimental
methodologies, and visual representations of its molecular interactions.

Chemical and Physical Properties

Diminazene aceturate is an aromatic diamidine, recognized for its therapeutic efficacy against
various protozoan parasites.[1] Its fundamental chemical and physical characteristics are
summarized below.
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Property Value References
4,4
Chemical Name (Diazoamino)dibenzamidine [2]

diaceturate

Berenil, Diminazene

Synonyms diaceturate [1i2]
Molecular Formula C14H1sN7 - 2(C4H7NO3) [3]
Molecular Weight 515.5 g/mol [2]
Appearance Yellow crystalline powder [2][4]
Melting Point 217°C (with decomposition) [2][4]
pKa ~11 (for the amidino groups) [51[6]

Solubility Profile

The solubility of diminazene aceturate is a critical parameter for its formulation and delivery. It

exhibits varied solubility across different solvent systems.
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Solvent Solubility Temperature References
Soluble in 14 parts
Water 20°C [2][4]
(approx. 71.4 mg/mL)
103 mg/mL (199.79
Water 25°C [7]
mM)
Phosphate-Buffered N
) ~3 mg/mL Not Specified [3]
Saline (PBS, pH 7.2)
Ethanol Slightly soluble Not Specified [2][4]
Ethanol Insoluble 25°C [7]
Dimethyl Sulfoxide ) N
Slightly soluble Not Specified [8]
(DMSO)
DMSO 19 mg/mL (36.85 mM)  25°C [7]
Methanol Slightly soluble Not Specified [8]
Ether Very slightly soluble Not Specified [2]
Chloroform Very slightly soluble Not Specified [2]

Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and quantification of diminazene

aceturate.
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Technique

Key Data Points References

UV-Visible Spectroscopy

Amax: ~370 nm in aqueous

[2](9]

solution

Amax: 398 nm (first derivative)

[110]

0 7.5 and 7.7 ppm (aromatic

1H NMR (in D20) [11]
protons)

0 1.92 ppm (methyl protons of (1]

aceturate)

0 3.63 ppm (methylene

ppm (methy (1]

protons of aceturate)
Utilized for confirmation in

Mass Spectrometry [12][13]

biological matrices

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical

properties of diminazene aceturate.

Determination of Aqueous Solubility (Shake-Flask

Method)

This protocol outlines the conventional shake-flask method for determining the equilibrium

solubility of diminazene aceturate in aqueous media.[14]
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Workflow for Shake-Flask Solubility Determination

Preparation

Prepare pH 7.2 buffer solution Accurately weigh excess diminazene aceturate

Experiment

Add excess solid to a known volume of buffer

'

Agitate at a constant temperature (e.g., 25°C) for 24 hours

'

Allow solution to equilibrate (stand undisturbed)

Analysis

Withdraw an aliquot of the supernatant

'

Filter the aliquot (e.g., 0.45 um filter)

i

Quantify concentration using a validated HPLC-UV method

Click to download full resolution via product page

Caption: Workflow for determining aqueous solubility via the shake-flask method.
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Determination of pKa by Potentiometric Titration

Potentiometric titration is a standard method for determining the dissociation constant (pKa) of
ionizable compounds like diminazene aceturate.[15][16]
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Workflow for pKa Determination by Potentiometric Titration

Setup

Calibrate pH meter with standard buffers Prepare a standard solution of diminazene aceturate Prepare standardized titrant (e.g., 0.1 M HCI)

\ Titration
\ 4

Place drug solution in a beaker with a stir bar

;

Add titrant in small, precise increments

\ 4

Record pH after each addition

Data Analysis
\

Plot pH versus volume of titrant added

\ 4

Determine the equivalence point (inflection point)

\ 4

Calculate pKa from the pH at the half-equivalence point

Click to download full resolution via product page

Caption: Workflow for determining pKa using potentiometric titration.
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UV-Visible Spectrophotometry Analysis

UV-Visible spectrophotometry is a straightforward technique for the quantification of
diminazene aceturate in solution.

Workflow for UV-Visible Spectrophotometry

Preparation Measurement

Prepare a series of standard solutions of known concentrations

Prepare the unknown sample solution

Set spectrophotometer to scan a wavelength range (e.g., 200-500 nm)

.

Measure absorbance of blank, standards, and sample at Amax (~370 nm)

Analysis
A4

Plot a calibration curve (Absorbance vs. Concentration)

;

Determine the concentration of the unknown sample from the curve

Click to download full resolution via product page
Caption: Workflow for quantitative analysis using UV-Visible spectrophotometry.

Mechanism of Action and Signhaling Pathways

Beyond its direct antiparasitic activity, which involves binding to the kinetoplast DNA of
trypanosomes, diminazene aceturate exhibits significant anti-inflammatory properties.[17][18] It

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b12357598?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/24893117/
https://www.medchemexpress.com/diminazene-aceturate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12357598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

has been shown to modulate host immune responses by downregulating the production of pro-
inflammatory cytokines.[17][19]

This immunomodulatory effect is achieved through the inhibition of key intracellular signaling
pathways.[17][18] Specifically, diminazene aceturate has been observed to decrease the
phosphorylation of Mitogen-Activated Protein Kinases (MAPKSs) such as ERK, p38, and JNK,
as well as Signal Transducer and Activator of Transcription (STAT) proteins, including STAT1
and STAT3.[17][20] It also affects the NF-kB signaling pathway.[17][18]

Anti-inflammatory Signaling Pathway of Diminazene Aceturate

Diminazene Aceturate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Diminazene Aceturate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12357598#physicochemical-properties-of-
diminazene-aceturate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b12357598#physicochemical-properties-of-diminazene-aceturate
https://www.benchchem.com/product/b12357598#physicochemical-properties-of-diminazene-aceturate
https://www.benchchem.com/product/b12357598#physicochemical-properties-of-diminazene-aceturate
https://www.benchchem.com/product/b12357598#physicochemical-properties-of-diminazene-aceturate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12357598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12357598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

